N-(3-cyanophenyl)-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(3-cyanophenyl)-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H16N2O2/c1-12-6-7-16(13(2)8-12)21-11-17(20)19-15-5-3-4-14(9-15)10-18/h3-9H,11H2,1-2H3,(H,19,20)
• InChI Key: HTBSTPSNPMPBCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C#N)C
• Molecular Formula: C17H16N2O2
• DSSTOX Substance ID: DTXSID00359500
• Molecular Weight: 280.32 g/mol
• CAS RN: 5856-29-1

Description

N-(3-cyanophenyl)-2-(2,4-dimethylphenoxy)acetamide, commonly known as CPDA, is a chemical compound that has gained attention in the field of scientific research due to its potential as a therapeutic agent. CPDA belongs to the class of compounds known as amides and has a molecular weight of 325.39 g/mol.

Mechanism of Action

The exact mechanism of action of CPDA is not fully understood. However, it has been suggested that CPDA exerts its therapeutic effects by modulating the activity of certain enzymes and receptors in the body. CPDA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. CPDA has also been shown to activate the GABA-A receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
CPDA has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). CPDA has also been shown to increase the levels of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain, which is involved in the regulation of neuronal excitability. In addition, CPDA has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CPDA in lab experiments is its relatively simple synthesis method. CPDA can be synthesized using readily available starting materials and a simple one-pot reaction. In addition, CPDA has been shown to exhibit a range of therapeutic properties, making it a versatile compound for scientific research. However, one of the limitations of using CPDA in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the scientific research of CPDA. One potential direction is the investigation of CPDA as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential direction is the investigation of CPDA as a potential anticancer agent. In addition, further studies are needed to elucidate the exact mechanism of action of CPDA and to optimize its therapeutic properties.

Synthesis Methods

CPDA can be synthesized using a simple one-pot reaction. The reaction involves the condensation of 3-cyanophenylamine and 2,4-dimethylphenol with ethyl chloroacetate in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an intermediate, which is then hydrolyzed to yield CPDA.

Scientific Research Applications

CPDA has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. CPDA has also been shown to possess antitumor activity against various cancer cell lines. In addition, CPDA has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.